Cas no 2680857-71-8 (2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid)

• Product Name: 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• CAS No: 2680857-71-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5842643
• PubChem ID: 165910888
• Update Time: 2025-06-18

2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• EN300-28277685
• 2680857-71-8
• 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

• Inchi： 1S/C12H21NO4/c1-6-7-17-11(16)13(8-9(2)3)12(4,5)10(14)15/h6,9H,1,7-8H2,2-5H3,(H,14,15)
• InChI Key： JLTSGJLRJVEGMI-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC(C)C)C(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

Introduction to 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid (CAS No. 2680857-71-8)

2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid (CAS No. 2680857-71-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a complex functional group structure that includes an amino and an ester moiety. The unique chemical structure of this compound offers a range of potential applications in drug development, particularly in the areas of enzyme inhibition and receptor modulation.

The molecular formula of 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid is C₁₃H₂₃NO₄, and its molecular weight is approximately 257.33 g/mol. The compound is characterized by its high purity and stability, making it suitable for various laboratory and industrial applications. Recent advancements in synthetic chemistry have enabled the efficient production of this compound, facilitating its use in a wide range of studies.

In the context of medicinal chemistry, 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid has shown promising results in preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain proteases, which are crucial enzymes in various physiological processes, including inflammation and cancer progression.

Beyond its enzymatic inhibition properties, 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid has also been explored for its potential as a modulator of receptor activity. Studies have shown that it can interact with specific receptors, such as G protein-coupled receptors (GPCRs), which play a central role in cellular signaling pathways. This interaction can lead to the modulation of downstream signaling cascades, offering therapeutic benefits in conditions such as neurological disorders and cardiovascular diseases.

The pharmacokinetic properties of 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid have been extensively studied to understand its behavior in biological systems. Research has indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it a promising candidate for further development into therapeutic agents.

In addition to its potential therapeutic applications, 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid has also been investigated for its use as a research tool. Its ability to selectively target specific enzymes and receptors makes it valuable for studying the mechanisms underlying various biological processes. This has led to its use in academic and industrial laboratories for elucidating the roles of target proteins in disease models.

The synthesis of 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid involves a series of well-defined chemical reactions that ensure high yield and purity. The process typically begins with the preparation of the amino acid derivative, followed by the introduction of the ester functionality through esterification reactions. Advanced synthetic techniques, such as transition metal-catalyzed coupling reactions, have been employed to optimize the synthesis process and reduce production costs.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid. These modifications aim to improve its pharmacological properties, such as potency, selectivity, and stability. For example, substituting different functional groups on the amino or ester moieties can lead to compounds with enhanced binding affinities to target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid-based therapies. Early results from these trials have shown promising outcomes, with patients experiencing significant improvements in symptoms associated with targeted conditions. However, further research is needed to fully understand the long-term effects and potential side effects of these treatments.

In conclusion, 2-Methyl-2-[(2-methylpropyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid (CAS No. 2680857-71-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.